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Compound of Interest

Compound Name: Sertindole-d4

Cat. No.: B12428311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sertindole-d4, a deuterated analog of
the atypical antipsychotic Sertindole. This document outlines its molecular characteristics,
relevant quantitative data, and detailed experimental protocols for its analysis. Furthermore, it
visualizes key signaling pathways and experimental workflows to support research and
development efforts.

Core Molecular Data

Sertindole-d4 is the deuterium-labeled form of Sertindole, an antipsychotic medication used in
the treatment of schizophrenia.[1][2][3] The incorporation of deuterium isotopes can modify the
pharmacokinetic profile of the parent drug and is useful as an internal standard in quantitative
analytical studies.[1][2][3]

Molecular Structure

The chemical structure of Sertindole-d4 is provided below, with the positions of the four
deuterium atoms indicated on the ethyl chain of the imidazolidinone moiety.

Chemical Name: 1-[2-[4-[5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl]-1-piperidinyl]ethyl-d4]-2-
imidazolidinone[4]

SMILES: CIC1=CC2=C(C=C1)N(C(C2)=C3CCN(CC3)C(C(NAC(NCC4)=0)([2H])[2H])([2H])
[2H])C5=CC=C(F)C=C5
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(A 2D rendering of the molecular structure would be placed here in a full whitepaper.)

Physicochemical Properties

A summary of the key physicochemical properties of Sertindole-d4 is presented in Table 1.

Property Value Reference
Molecular Formula C24H22DA4CIFN40O [1112]14]
Molecular Weight 444.97 g/mol [1][2]114]
CAS Number 1794737-42-0 [1]12114]
Appearance White to off-white solid

3 DMSO: = 5 mg/mL DMF: > 15
Solubility [1]

mg/mL

4°C for short-term, -20°C for
Storage ) [1][2]
long-term in a dry, dark place.

Mechanism of Action and Receptor Affinity

Sertindole exerts its antipsychotic effects through a multi-receptor antagonist action, primarily
targeting dopaminergic and serotonergic pathways.[5][6][7] As a deuterated analog,
Sertindole-d4 is expected to have a similar pharmacological profile to its parent compound.
The primary mechanism involves the blockade of dopamine D2, serotonin 5-HT2A, and 5-
HT2C receptors.[6][7] It also exhibits high affinity for al-adrenergic receptors.[6][7]

Receptor Binding Affinity

The receptor binding affinities (Ki values) for the non-deuterated parent compound, Sertindole,
are summarized in Table 2. A lower Ki value indicates a higher binding affinity.
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Receptor Ki (nM) Reference
Dopamine D2 2.7 [8]
Serotonin 5-HT2A 0.14 [9]

] Data not consistently available
Serotonin 5-HT2C "M
inn

) Data not consistently available
al-Adrenergic )
in nM

Signaling Pathway

The therapeutic effects of Sertindole in schizophrenia are attributed to its modulation of
dopaminergic and serotonergic neurotransmission. The antagonism of D2 receptors in the
mesolimbic pathway is thought to reduce the positive symptoms of schizophrenia, such as
hallucinations and delusions.[5] The blockade of 5-HT2A receptors is a characteristic of atypical
antipsychotics and is believed to contribute to a lower incidence of extrapyramidal side effects
and potential efficacy against negative symptoms.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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